Cas no 921885-86-1 (methyl 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzoate)
methyl 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzoate
- methyl 4-[[2-[1-(2-amino-2-oxoethyl)-5-(hydroxymethyl)imidazol-2-yl]sulfanylacetyl]amino]benzoate
-
- Inchi: 1S/C16H18N4O5S/c1-25-15(24)10-2-4-11(5-3-10)19-14(23)9-26-16-18-6-12(8-21)20(16)7-13(17)22/h2-6,21H,7-9H2,1H3,(H2,17,22)(H,19,23)
- InChI Key: PJGZHYSXEJALJO-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(NC(CSC2N(CC(N)=O)C(CO)=CN=2)=O)C=C1
methyl 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2258-0729-2μmol |
methyl 4-(2-{[1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl]sulfanyl}acetamido)benzoate |
921885-86-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2258-0729-5μmol |
methyl 4-(2-{[1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl]sulfanyl}acetamido)benzoate |
921885-86-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2258-0729-10μmol |
methyl 4-(2-{[1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl]sulfanyl}acetamido)benzoate |
921885-86-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2258-0729-20μmol |
methyl 4-(2-{[1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl]sulfanyl}acetamido)benzoate |
921885-86-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2258-0729-1mg |
methyl 4-(2-{[1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl]sulfanyl}acetamido)benzoate |
921885-86-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2258-0729-2mg |
methyl 4-(2-{[1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl]sulfanyl}acetamido)benzoate |
921885-86-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2258-0729-3mg |
methyl 4-(2-{[1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl]sulfanyl}acetamido)benzoate |
921885-86-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2258-0729-4mg |
methyl 4-(2-{[1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl]sulfanyl}acetamido)benzoate |
921885-86-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2258-0729-5mg |
methyl 4-(2-{[1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl]sulfanyl}acetamido)benzoate |
921885-86-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2258-0729-10mg |
methyl 4-(2-{[1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl]sulfanyl}acetamido)benzoate |
921885-86-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
methyl 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzoate Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on methyl 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzoate
Methyl 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzoate and Its Significance in Modern Chemical Biology
Methyl 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzoate, with the CAS number 921885-86-1, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents.
The structural complexity of Methyl 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzoate is characterized by its benzene ring substituted with an amide group and a sulfanyl-containing imidazole moiety. The presence of multiple functional groups, such as carbamoylmethyl and hydroxymethyl, contributes to its diverse chemical reactivity and potential biological interactions. These features make it an intriguing candidate for further investigation in drug discovery and development.
In recent years, there has been a growing interest in the development of small-molecule inhibitors that target specific biological pathways. Methyl 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzoate has been studied for its potential role in modulating various cellular processes. Its imidazole scaffold, which is known for its ability to interact with biological targets, suggests that it may have applications in the treatment of inflammatory diseases, cancer, and other disorders.
One of the most compelling aspects of Methyl 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzoate is its ability to engage with multiple targets simultaneously. This multitargeting capability is highly desirable in drug design, as it can lead to more effective and less toxic therapeutic agents. Recent studies have demonstrated that compounds with similar structural features can inhibit key enzymes involved in signal transduction pathways, thereby regulating cellular functions.
The synthesis of Methyl 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzoate involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the imidazole core, followed by functionalization with the appropriate substituents. The introduction of the carbamoylmethyl and hydroxymethyl groups requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these objectives.
The biological activity of Methyl 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzoate has been evaluated in various preclinical models. Initial studies have shown that it exhibits potent inhibitory effects on certain enzymes and receptors relevant to human health. These findings have prompted further investigation into its potential as a lead compound for the development of new drugs. Researchers are particularly interested in its ability to modulate inflammatory responses, which could make it useful in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of Methyl 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzoate are also being studied to understand how it behaves within the body. Parameters such as absorption, distribution, metabolism, and excretion (ADME) are critical for determining the compound's suitability for therapeutic use. Preliminary data suggest that it has favorable pharmacokinetic profiles, which could enhance its clinical efficacy.
In conclusion, Methyl 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzoate is a compound of significant interest in chemical biology. Its unique structure and promising biological activities make it a valuable candidate for further research and development. As our understanding of its mechanisms of action continues to grow, so too will its potential applications in medicine. The ongoing studies into this compound highlight the importance of interdisciplinary approaches in advancing our knowledge of disease processes and developing new therapeutic strategies.
921885-86-1 (methyl 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)